Cas no 1007956-39-9 (N-(1-Cyanocyclohexyl)-N-methyl-2-((4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide)

• Product Name: N-(1-Cyanocyclohexyl)-N-methyl-2-((4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• CAS No: 1007956-39-9
• MF: C₁₈H₂₁N₅OS
• MW: 355.457241773605
• CID: 6025238
• PubChem ID: 24356708
• Update Time: 2025-10-28

N-(1-Cyanocyclohexyl)-N-methyl-2-((4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-N-methyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(1-Cyanocyclohexyl)-N-methyl-2-((4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• starbld0002511
• AKOS000867708
• EN300-26680939
• Z18847653
• 1007956-39-9

• Inchi： 1S/C18H21N5OS/c1-22(18(13-19)10-6-3-7-11-18)16(24)12-25-17-21-20-14-23(17)15-8-4-2-5-9-15/h2,4-5,8-9,14H,3,6-7,10-12H2,1H3
• InChI Key： LRVNEVHKOMFWSZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C1C=CC=CC=1)CC(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 355.14668148g/mol
• Monoisotopic Mass: 355.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 100Ų

Additional information on N-(1-Cyanocyclohexyl)-N-methyl-2-((4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide

Comprehensive Overview of N-(1-Cyanocyclohexyl)-N-methyl-2-((4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide (CAS No. 1007956-39-9)

N-(1-Cyanocyclohexyl)-N-methyl-2-((4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide, with the CAS number 1007956-39-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a cyanocyclohexyl moiety, a methyl group, and a 1,2,4-triazole ring linked via a thioacetamide bridge. Its structural complexity makes it a promising candidate for various applications, particularly in drug discovery and crop protection.

The compound's molecular formula and weight are key parameters for researchers. Its synthetic pathway often involves multi-step reactions, including cyclohexyl cyanide derivatization and triazole-thioether coupling. Recent studies highlight its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies. Users frequently search for "1007956-39-9 solubility" or "N-(1-Cyanocyclohexyl)-N-methyl-2-((4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide synthesis," reflecting strong interest in its physicochemical properties and preparation methods.

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